(Z)-N-(6-bromo-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(6-bromo-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C20H11BrN2O3S/c1-2-9-23-15-8-7-13(21)11-17(15)27-20(23)22-18(24)14-10-12-5-3-4-6-16(12)26-19(14)25/h1,3-8,10-11H,9H2
• InChI Key: IAJZJKOJMHGMBM-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=C(C=C(C=C2)Br)SC1=NC(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C20H11BrN2O3S
• Molecular Weight: 439.3 g/mol

Description

(Z)-N-(6-bromo-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C20H11BrN2O3S and its molecular weight is 439.28. The purity is usually 95%.
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Scientific Research Applications

Chemosensing Applications

One notable application of related coumarin benzothiazole derivatives is in chemosensing, particularly for detecting cyanide anions. These compounds have been synthesized and investigated for their structural and photophysical properties, as well as their ability to recognize cyanide anions through Michael addition reactions. Notably, certain derivatives exhibit a visible color change upon interaction with cyanide, facilitating easy detection by the naked eye Kangnan Wang et al., 2015.

Antibacterial and Antitumor Activity

Research has also explored the synthesis of novel analogs incorporating the benzothiazole moiety for potential antibacterial applications. Studies have identified compounds displaying significant activity against bacterial strains such as Staphylococcus aureus and Bacillus subtilis. These findings suggest the therapeutic potential of these compounds in combating bacterial infections M. Palkar et al., 2017. Furthermore, derivatives have shown promising antitumor activities against various cancer cell lines, indicating their potential in cancer research and therapy Eman A. El-Helw et al., 2019.

Synthesis of Novel Compounds

The compound and its derivatives have been central to the development of novel chemical entities. Studies detail the synthesis of new compounds featuring the benzothiazole unit, demonstrating diverse biological activities and potential applications in drug development. This includes the creation of compounds with varied antimicrobial, anti-inflammatory, and analgesic properties, highlighting the versatility and utility of the benzothiazole scaffold in medicinal chemistry G. Kumar & N. Singh, 2020.

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit cytotoxic activity against human cancer cell lines such as mcf-7 and hela . This suggests that the compound may target cellular components involved in cancer cell proliferation.

Mode of Action

Based on its structural similarity to other cytotoxic compounds, it may interact with its targets to inhibit cell proliferation

Biochemical Pathways

Given its potential cytotoxic activity, it may affect pathways involved in cell cycle regulation, apoptosis, or dna synthesis .

Result of Action

Based on its potential cytotoxic activity, it may induce cell death in cancer cells